2,4,5-Trifluorobenzyl chloride

• IUPAC Name: 1-(chloromethyl)-2,4,5-trifluorobenzene
• InChI: InChI=1S/C7H4ClF3/c8-3-4-1-6(10)7(11)2-5(4)9/h1-2H,3H2
• InChI Key: JMXPOOVDUVHJRO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)F)CCl
• Molecular Formula: C7H4ClF3
• DSSTOX Substance ID: DTXSID00380359
• Molecular Weight: 180.55 g/mol
• CAS RN: 243139-71-1

Description

“2,4,5-Trifluorobenzyl chloride” is a chemical compound with the molecular formula C7H4ClF3. It is also known by other names such as “1-(chloromethyl)-2,4,5-trifluorobenzene” and "2,4,5-trifluorobenzylchloride". The molecular weight of this compound is 180.55 g/mol.

Synthesis Analysis

The synthesis of “this compound” involves the use of 2,4,5-trifluorotoluene and azobisisobutyronitrile. The reaction flask is heated to 110°C and dry chlorine gas is added. After about 3 hours of chlorine gas, the halogenating agent chlorine gas is stopped. The reactant is then cooled, washed with water to neutrality, dried, and distilled under reduced pressure to obtain this compound.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code InChI=1S/C7H4ClF3/c8-3-4-1-6(10)7(11)2-5(4)9/h1-2H,3H2. The Canonical SMILES representation is C1=C(C(=CC(=C1F)F)F)CCl.

Chemical Reactions Analysis

“this compound” can be used as an intermediate in the synthesis of various pharmaceutical and pesticide compounds. It can react with a variety of nucleophiles, including amines, alcohols, and thiols, to form amides, esters, or thioesters, respectively.

Physical And Chemical Properties Analysis

“this compound” is a colorless to almost colorless clear liquid. It has a molecular weight of 180.55 g/mol. The computed properties include a Hydrogen Bond Donor Count of 0, a Hydrogen Bond Acceptor Count of 3, and a Rotatable Bond Count of 1.

Scientific Research Applications

Synthesis of Valuable Intermediates

• Microflow Process for Synthesis : 2,4,5-Trifluorobenzyl chloride is involved in the continuous microflow process for synthesizing valuable synthetic intermediates like 2,4,5-trifluorobromobenzene, a significant compound in the pharmaceutical industry. This process emphasizes efficient mass- and heat-transfer and reduced reaction time (Deng et al., 2017).
• Synthesis in Chemical Engineering : Its derivative, 2,4,5-trifluorobromobenzene, is synthesized using a continuous-flow system in a microreactor, demonstrating a practical and efficient method for producing this intermediate in high yields (Deng, Shen, Ding, & Zhang, 2016).

Mechanism of Action

Target of Action

The primary target of 2,4,5-Trifluorobenzyl chloride is the enzyme dipeptidyl peptidase-4 (DPP-4) . DPP-4 is an enzyme that plays a significant role in glucose metabolism, making it a target for the treatment of type 1 diabetes .

Mode of Action

This compound: acts as an inhibitor of DPP-4 . By inhibiting this enzyme, it decreases glucagon levels, which in turn helps to control blood sugar .

Biochemical Pathways

The inhibition of DPP-4 by This compound affects the glucose-insulin secretion pathway . This results in improved control of blood sugar, which is crucial in the management of type 1 diabetes .

Pharmacokinetics

In terms of ADME properties (Absorption, Distribution, Metabolism, and Excretion), This compound is orally active, and approximately 79% of the dose is excreted in the urine . This suggests that the compound has good bioavailability.

Result of Action

The molecular and cellular effects of This compound ’s action primarily involve the regulation of blood sugar levels . By inhibiting DPP-4 and decreasing glucagon levels, it helps to improve control of blood sugar, which is beneficial for individuals with type 1 diabetes .

Safety and Hazards

“2,4,5-Trifluorobenzyl chloride” is classified as a combustible liquid and may be corrosive to metals. It causes severe skin burns and eye damage. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, avoid contacting with skin and eye, and use personal protective equipment. It should be stored in a well-ventilated place and kept cool.

Biochemical Analysis

Biochemical Properties

2,4,5-Trifluorobenzyl chloride plays a significant role in biochemical reactions, particularly as an inhibitor of dipeptidyl peptidase-4 (DPP-4). This enzyme is involved in the degradation of incretin hormones, which are responsible for stimulating insulin secretion in response to meals. By inhibiting DPP-4, this compound helps to prolong the action of incretin hormones, thereby enhancing insulin secretion and improving blood sugar control . Additionally, this compound interacts with various proteins and enzymes involved in metabolic pathways, influencing their activity and stability.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. By inhibiting DPP-4, this compound enhances the incretin effect, leading to increased insulin secretion and improved glucose uptake by cells . This compound also affects the expression of genes involved in glucose metabolism, thereby influencing cellular energy production and storage.

Molecular Mechanism

At the molecular level, this compound exerts its effects through the inhibition of DPP-4. This enzyme inhibition prevents the degradation of incretin hormones, allowing them to exert their insulinotropic effects for a longer duration . The binding interactions between this compound and DPP-4 are crucial for its inhibitory action, leading to changes in enzyme activity and subsequent alterations in gene expression related to glucose metabolism.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The stability and degradation of this compound can influence its long-term effects on cellular function. Studies have shown that this compound remains stable under inert gas conditions and at low temperatures, ensuring its efficacy in biochemical assays . Long-term exposure to this compound in vitro and in vivo has demonstrated sustained inhibition of DPP-4 and prolonged incretin hormone activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound effectively inhibits DPP-4 and improves blood sugar control without significant adverse effects . At higher doses, toxic effects such as severe skin burns and eye damage have been observed . It is crucial to determine the optimal dosage to achieve therapeutic benefits while minimizing toxicity.

Metabolic Pathways

This compound is involved in metabolic pathways related to glucose metabolism. By inhibiting DPP-4, this compound affects the levels of incretin hormones, which play a crucial role in regulating glucose homeostasis . The interaction of this compound with enzymes and cofactors in these pathways influences metabolic flux and metabolite levels, contributing to its therapeutic effects.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes . The localization and accumulation of this compound within specific tissues are essential for its biological activity and therapeutic efficacy.

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function. This compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . The precise localization of this compound within cells ensures its interaction with target enzymes and proteins, thereby modulating their activity and influencing cellular processes.